Cas no 2228427-00-5 (1-(5-chloro-2-fluoropyridin-3-yl)-2,2-difluorocyclopropan-1-amine)

• Product Name: 1-(5-chloro-2-fluoropyridin-3-yl)-2,2-difluorocyclopropan-1-amine
• CAS No: 2228427-00-5
• MF: C₈H₆ClF₃N₂
• MW: 222.594851016998
• CID: 6599475
• PubChem ID: 165736479
• Update Time: 2025-10-28

1-(5-chloro-2-fluoropyridin-3-yl)-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-fluoropyridin-3-yl)-2,2-difluorocyclopropan-1-amine
• 2228427-00-5
• EN300-1944816

• Inchi： 1S/C8H6ClF3N2/c9-4-1-5(6(10)14-2-4)7(13)3-8(7,11)12/h1-2H,3,13H2
• InChI Key： FXNZCAUSHYFIEB-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)C1(CC1(F)F)N)F

Computed Properties

• Exact Mass: 222.0171604g/mol
• Monoisotopic Mass: 222.0171604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(5-chloro-2-fluoropyridin-3-yl)-2,2-difluorocyclopropan-1-amine

Comprehensive Overview of 1-(5-chloro-2-fluoropyridin-3-yl)-2,2-difluorocyclopropan-1-amine (CAS No. 2228427-00-5)

The compound 1-(5-chloro-2-fluoropyridin-3-yl)-2,2-difluorocyclopropan-1-amine (CAS No. 2228427-00-5) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluorocyclopropane moiety and a halogenated pyridine ring, makes it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for novel small-molecule therapeutics targeting complex diseases.

In recent years, the scientific community has focused on fluorinated compounds due to their enhanced metabolic stability and bioavailability. The presence of both chloro and fluoro substituents in this compound suggests its utility in optimizing pharmacokinetic properties. This aligns with current trends in medicinal chemistry, where halogenation strategies are widely employed to improve drug-like characteristics. Additionally, the cyclopropylamine group is known to confer rigidity to molecular frameworks, a feature often exploited in the design of enzyme inhibitors and receptor modulators.

The synthesis of 1-(5-chloro-2-fluoropyridin-3-yl)-2,2-difluorocyclopropan-1-amine involves multi-step organic transformations, including cross-coupling reactions and cyclopropanation. These methods are frequently discussed in academic and industrial settings, as they are critical for producing high-purity intermediates. With the rise of AI-driven drug discovery, compounds like this are increasingly being screened in virtual libraries to identify potential leads for diseases such as cancer, neurodegenerative disorders, and infectious diseases.

From an agrochemical perspective, halogenated pyridines are known for their herbicidal and insecticidal activities. The structural features of this compound suggest it could be a precursor for developing new crop protection agents, addressing global challenges like pesticide resistance and sustainable agriculture. This is particularly relevant given the growing emphasis on green chemistry and environmentally friendly pest control solutions.

Analytical characterization of CAS No. 2228427-00-5 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets stringent quality standards required for research and development. Furthermore, its stability under various conditions is a key consideration for storage and handling, making it a subject of interest in process chemistry optimization.

In summary, 1-(5-chloro-2-fluoropyridin-3-yl)-2,2-difluorocyclopropan-1-amine represents a versatile building block with broad applicability in life sciences. Its relevance to cutting-edge research areas such as precision medicine, agrochemical innovation, and computational chemistry underscores its importance in modern scientific endeavors. As the demand for tailored chemical solutions grows, this compound is poised to play a pivotal role in advancing both human health and agricultural productivity.